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Compound of Interest

Compound Name: Benzyl 2-hydroxypropylcarbamate
Cat. No.: B7876692
Get Quote

CAS No. 65935-10-6[1]
Executive Summary & Chemical Identity

Benzyl 2-hydroxypropylcarbamate (also known as N-Cbz-1-amino-2-propanol) is a chiral
building block primarily utilized in the synthesis of antiretroviral protease inhibitors, including
Darunavir and Amprenavir.[1] It functions as a protected amino-alcohol scaffold, allowing for the
precise introduction of the hydroxyethylamine isostere essential for transition-state mimicry in
aspartyl protease inhibition.[1]

Unlike commodity chemicals, this compound is often synthesized in situ or procured as a high-
purity research intermediate.[1] Consequently, standardized safety data is scarce. This guide
synthesizes structural activity relationships (SAR) and read-across toxicology from the parent
carbamate class to establish a robust safety protocol.[1]

Substance Identification
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Parameter

Technical Specification

Chemical Name

Benzyl (2-hydroxypropyl)carbamate

Carbamic acid, (2-hydroxypropyl)-,

Synonyms )
phenylmethyl ester; N-Cbz-1-amino-2-propanol
CAS Number 65935-10-6
Molecular Formula C11H1sNOs
Molecular Weight 209.24 g/mol
SMILES CC(O)CNC(=0)OCclcccecl

Physical State

Viscous liquid or low-melting waxy solid (Batch

dependent)

Solubility

Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Low water solubility

Hazard Identification & Toxicology (GHS

Classification)

Note: As a specialized intermediate, specific toxicological studies for CAS 65935-10-6 are

limited.[1] The following classification is derived from Read-Across Toxicology based on the

Benzyl Carbamate (Cbz) moiety and analogous amino-alcohol derivatives.

GHS Classification (Predicted)

Signal Word:WARNING[1]
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Hazard Class Category Hazard Statement Code
Skin Causes skin irritation.
] o Category 2 H315

Corrosion/Irritation [1]
Serious Eye Causes serious eye

o Category 2A S H319
Damage/Irritation irritation.[1]
STOT - Single May cause respirato

d Category 3 ) .y. P i H335
Exposure irritation.[1][2]

Toxicological Mechanisms

o Carbamate Moiety: Unlike acetylcholinesterase-inhibiting N-methyl carbamates (pesticides),

N-benzyl carbamates are generally less neurotoxic but possess significant irritant properties

due to their capacity to acylate nucleophilic residues on mucosal membranes.[1]

o Metabolic Fate: Hydrolysis by esterases yields Benzyl Alcohol (oxidized to Benzoic Acid) and

1-Amino-2-propanol.[1] Benzyl alcohol is a known sensitizer and mild anesthetic; 1-amino-2-

propanol is a skin irritant.[1]

Synthesis & Degradation Pathways[1]

Understanding the chemical lineage of this compound is vital for assessing impurity profiles

and potential reactive hazards.

Synthesis Workflow (Graphviz)

The following diagram illustrates the standard synthesis route via Schotten-Baumann

conditions and its downstream application in activating the hydroxyl group for protease inhibitor

synthesis.

© 2026 BenchChem. All rights reserved.

3/9 Tech Support


https://www.pharmacompass.com/chemistry-chemical-name/darunavirum
https://www.pharmacompass.com/chemistry-chemical-name/darunavirum
https://www.pharmacompass.com/chemistry-chemical-name/darunavirum
https://www.fishersci.com/store/msds?partNumber=AAL10840&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pharmacompass.com/chemistry-chemical-name/darunavirum
https://www.pharmacompass.com/chemistry-chemical-name/darunavirum
https://www.pharmacompass.com/chemistry-chemical-name/darunavirum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7876692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Amino-2-propanol
(Nucleophile)

Benzyl 2-hydroxypropylcarbamate OH Activation

eaction Matrix
(Base: Na2CO3/NaOH)
Solvent: DCM/Water

(CAS 65935-10-6)

(MsCl / Base)

Click to download full resolution via product page

Figure 1: Synthetic pathway from commaodity precursors to the Cbz-protected intermediate and
its downstream application.

Safe Handling & Engineering Controls
Engineering Controls

o Containment: Handle exclusively in a Class Il Chemical Fume Hood.

 Inert Atmosphere: While not strictly pyrophoric, the compound is hygroscopic. Store under
Nitrogen or Argon to prevent hydrolysis and physical degradation (caking).[1]

 Static Control: Ground all glassware during transfer; carbamates can accumulate static
charge.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation

Rationale

N95/P100 (Dust) or OV

Respirator
P Y Cartridge (if heated)

Prevents inhalation of fine
particulates or thermal
decomposition vapors (benzyl

isocyanate).[1]

Benzyl esters can permeate
latex.[1] Double nitrile (0.11

Dermal (Hands) Nitrile (Double Gloving) ) ) )
mm min) provides >480 min
breakthrough protection.[1]
Safety glasses are insufficient

] due to the risk of severe

Ocular Chemical Splash Goggles

irritation from accidental

splashes.[1]

Emergency Response Protocols

This section outlines a self-validating decision tree for incident management.

Incident Response Logic (Graphviz)
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Exposure Incident

Identify Route

N

Skin Contact Eye Contact Inhalation
1. Blot excess (do not rub) 1. Flush w/ water (15 min) 1. Move to fresh air
2. Wash w/ soap & water (15 min) 2. Remove contacts 2. Oxygen if dyspneic
3. Monitor for erythema 3. Seek Ophthalmologist 3. Monitor for pulmonary edema

Medical Review:
Treat as Carbamate Irritant

(Atropine NOT indicated unless systemic)

Click to download full resolution via product page

Figure 2: Triage decision tree for exposure incidents involving Benzyl 2-
hydroxypropylcarbamate.

Fire Fighting Measures

o Extinguishing Media: Water spray, dry chemical, COz, or alcohol-resistant foam.[1]

» Specific Hazards: Thermal decomposition releases Nitrogen Oxides (NOx) and Carbon
Monoxide (CO).[1]

e Flash Point: Predicted >110°C (Closed Cup) based on molecular weight and structure.[1]

Storage & Stability

o Storage Conditions: Store at 2-8°C (Refrigerated).
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e Incompatibilities: Strong oxidizing agents (e.g., KMnOa), strong acids (hydrolysis of
carbamate), and strong bases (hydrolysis).[1]

» Shelf Life: 24 months if stored under inert gas and desiccated.[1]

Regulatory & Ecological Information

o TSCA (USA): Often classified as R&D Exemption (Low Volume Exemption) for
pharmaceutical intermediates.[1] Check specific inventory status before commercial import.

o REACH (EU): Pre-registration required for volumes >1 TPA.[1]
o Ecological Fate:
o Biodegradability:[1] Expected to be inherently biodegradable due to the ester linkage.[1]

o Aquatic Toxicity: Predicted LC50 > 10 mg/L (Fish) based on Benzyl Carbamate data.[1] Do
not release into waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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